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Introduction
Isopropyl hydrogen sulphate, also known as propan-2-yl hydrogen sulfate, is an

organosulfate compound with the chemical formula C₃H₈O₄S.[1][2] It is a significant

intermediate in various industrial chemical processes, most notably in the "strong-acid" process

for the production of isopropyl alcohol from propylene.[3][4] Its utility also extends to the

synthesis of specialty chemicals, polymers, and pharmaceuticals, where it functions as a

reactive intermediate, an acid catalyst, and a precursor in the production of detergents and

cleaning agents.[2][5][6][7] This technical guide provides an in-depth overview of the

physicochemical properties, synthesis, chemical behavior, and analytical methodologies related

to isopropyl hydrogen sulphate.

Physicochemical Properties
A summary of the key physicochemical properties of isopropyl hydrogen sulphate is

presented in the table below. These properties are crucial for its handling, application in

synthesis, and for the design of processes in which it is involved.
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Property Value Source(s)

Molecular Formula C₃H₈O₄S [1][2][5][6][8]

Molecular Weight 140.16 g/mol [1][2][6]

IUPAC Name propan-2-yl hydrogen sulfate [1][9]

CAS Number 6914-90-5 [1][2][9]

Appearance Colorless, odorless liquid [5]

Density 1.1155 g/cm³ at 15 °C [3]

Melting Point 245 °C [2][3]

pKa (predicted) -2.84 [2][3]

Solubility
Highly soluble in water and

polar organic solvents.
[5]

Synthesis of Isopropyl Hydrogen Sulphate
Isopropyl hydrogen sulphate is primarily synthesized through the reaction of propylene or

isopropyl alcohol with concentrated sulfuric acid. The "strong-acid" process, which utilizes

propylene, is a common industrial method.[4] For laboratory-scale synthesis, the reaction of

isopropyl alcohol with sulfuric acid is often employed.

Synthesis from Isopropyl Alcohol and Sulfuric Acid: A
Laboratory-Scale Protocol
This protocol describes a general procedure for the synthesis of isopropyl hydrogen sulphate
from isopropyl alcohol and concentrated sulfuric acid.

Materials:

Isopropyl alcohol

Concentrated sulfuric acid (98%)

Ice bath
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Saturated brine solution

Separatory funnel

Rotary evaporator

Procedure:

Place a round-bottom flask containing a magnetic stir bar in an ice bath to maintain a low

temperature.

Add a measured amount of concentrated sulfuric acid to the flask and begin stirring.

Slowly add isopropyl alcohol to the stirred sulfuric acid dropwise using a dropping funnel.

The temperature of the reaction mixture should be carefully monitored and maintained

between 5-10°C to minimize the formation of byproducts.[3]

After the addition is complete, continue stirring the mixture in the ice bath for a specified

period to ensure the reaction goes to completion.

Once the reaction is complete, the mixture is carefully transferred to a separatory funnel.

The mixture is then washed with a saturated brine solution to remove any unreacted

isopropyl alcohol and excess water.[3]

The organic layer containing the isopropyl hydrogen sulphate is separated.

The final product can be purified by vacuum distillation.[3]

Logical Flow of Synthesis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chembk.com/en/chem/Sulfuric%20acid%20hydrogen%20isopropyl%20ester
https://www.chembk.com/en/chem/Sulfuric%20acid%20hydrogen%20isopropyl%20ester
https://www.benchchem.com/product/b037201?utm_src=pdf-body
https://www.chembk.com/en/chem/Sulfuric%20acid%20hydrogen%20isopropyl%20ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Isopropyl Hydrogen Sulphate

Reactants

Reaction Work-up PurificationIsopropyl Alcohol

Mixing under Cooling
(5-10°C)

Conc. Sulfuric Acid

Washing with
Saturated Brine Phase Separation Vacuum Distillation Product

Isopropyl Hydrogen
Sulphate

HPLC Analysis Workflow
Sample Preparation

(Dilution in Mobile Phase)
Injection into

HPLC System
Separation on
C18 Column UV Detection Data Analysis

(Peak Integration & Quantification) Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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